Cas no 1895649-89-4 (4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline
• CAS No: 1895649-89-4
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 6189495
• PubChem ID: 117300772
• Update Time: 2025-07-14

4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline
• 1895649-89-4
• EN300-1758117

• Inchi： 1S/C12H19FN2/c1-12(2,14)8-9-5-6-11(15(3)4)10(13)7-9/h5-7H,8,14H2,1-4H3
• InChI Key： WZPLDJMYZUIMNO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)(C)N)N(C)C

Computed Properties

• Exact Mass: 210.15322678g/mol
• Monoisotopic Mass: 210.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline

Introduction to 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 1895649-89-4)

4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline, with the CAS number 1895649-89-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and an amine group makes it a versatile building block for various pharmacophores, which are essential in designing molecules with enhanced biological activity.

The chemical structure of 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline consists of a benzene ring substituted with a fluoro atom at the 2-position and an amine group at the 4-position. The amine group is further connected to a 2-amino-2-methylpropyl chain, which adds to the compound's complexity and reactivity. This particular arrangement of functional groups makes it an attractive candidate for further chemical modifications, enabling the synthesis of novel derivatives with tailored properties.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their favorable pharmacokinetic profiles and improved metabolic stability. The introduction of a fluoro atom into a molecule can significantly alter its electronic properties, leading to enhanced binding affinity and selectivity. This has been particularly observed in the development of antiviral and anticancer agents, where fluorinated analogs often exhibit superior efficacy compared to their non-fluorinated counterparts.

The N,N-dimethylaniline moiety in the compound's name also plays a crucial role in its chemical behavior. Dimethylanilines are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The presence of two methyl groups at the nitrogen atom enhances the basicity of the amine, making it more reactive towards electrophilic substitution reactions. This reactivity is leveraged in medicinal chemistry to introduce additional functional groups that can improve drug-like properties such as solubility and bioavailability.

Recent studies have highlighted the potential of 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The combination of a fluoro substituent and an N,N-dimethylaniline core makes this compound a promising candidate for such applications.

The 2-amino-2-methylpropyl chain in the molecule adds another layer of complexity, providing opportunities for further derivatization. This chain can serve as a linker to connect different pharmacophoric units, allowing for the creation of hybrid molecules with multiple biological activities. Such multifunctional compounds are increasingly being explored in drug discovery efforts, as they offer the potential for synergistic effects and improved therapeutic outcomes.

In addition to its role in kinase inhibition, 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline has shown promise in other areas of pharmaceutical research. For instance, its structural features make it suitable for developing compounds that interact with G-protein coupled receptors (GPCRs). GPCRs are membrane receptors involved in many physiological processes, and targeting them has been successful in treating conditions such as hypertension, diabetes, and neurological disorders. The unique combination of functional groups in this compound may enable the design of potent GPCR ligands.

The synthesis of 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline involves several key steps that highlight its synthetic utility. The introduction of the fluoro atom typically requires specialized fluorination techniques, which can be tailored depending on the desired regioselectivity. Following fluorination, functionalization at the amine group allows for further modifications, such as coupling with carboxylic acids or aldehydes to form amides or imines. These reactions are fundamental in medicinal chemistry and provide access to a wide range of derivatives.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques can predict how 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline interacts with biological targets at the molecular level. These predictions guide experimental design and help optimize synthetic routes for improved yields and purity. Additionally, virtual screening methods allow researchers to rapidly evaluate large libraries of compounds for potential activity against specific targets.

In conclusion, 4-(2-amino-2-methylpropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 1895649-89-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing bioactive molecules targeting various diseases. The combination of a fluoro substituent and an N,N-dimethylaniline core provides opportunities for diverse chemical modifications, enabling the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.